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Abstract
5-Deoxypulchelloside I is an iridoid glycoside, a class of secondary metabolites found in a

variety of plants, including those from the Lamiaceae and Verbenaceae families. While

research on this specific compound is not extensive, preliminary studies and the known

biological activities of structurally related iridoids suggest its potential as a bioactive agent. This

document provides a comprehensive overview of the available scientific information on 5-
Deoxypulchelloside I, with a focus on its chemical properties and evaluated biological

activities. Due to the limited direct research on its anti-inflammatory and anticancer effects, this

paper also discusses the established activities of closely related compounds to provide a basis

for future investigation.

Introduction
5-Deoxypulchelloside I is a naturally occurring iridoid glycoside.[1] Iridoids are a large group

of monoterpenoids characterized by a cyclopentan-[c]-pyran skeleton. They are known to

exhibit a wide range of biological activities, including anti-inflammatory, anticancer,

neuroprotective, and hepatoprotective effects. 5-Deoxypulchelloside I has been isolated from

plant species such as Eremostachys laciniata and Citharexylum caudatum.[1] Its chemical

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1245700#bc-rfq
https://www.benchchem.com/product/b1245700/docs?utm_src=pdf-body#5-deoxypulchelloside-i-a-technical-whitepaper
https://www.benchchem.com/product/b1245700/docs?utm_src=pdf-body#5-deoxypulchelloside-i-a-technical-whitepaper
https://www.benchchem.com/product/b1245700/docs?utm_src=pdf-body#5-deoxypulchelloside-i-a-technical-whitepaper
https://www.benchchem.com/product/b1245700/docs?utm_src=pdf-body#5-deoxypulchelloside-i-a-technical-whitepaper
https://pubmed.ncbi.nlm.nih.gov/18693303/
https://www.benchchem.com/product/b1245700/docs?utm_src=pdf-body#5-deoxypulchelloside-i-a-technical-whitepaper
https://pubmed.ncbi.nlm.nih.gov/18693303/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1245700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


structure and properties are well-defined, providing a solid foundation for further

pharmacological investigation.

Chemical Properties
Property Value Reference

Molecular Formula C₁₇H₂₆O₁₁ [1]

Molecular Weight 406.38 g/mol [1]

CAS Number 115075-53-1 [1]

Class Iridoid Glycoside [1]

Biological Activities
Direct experimental data on the biological activities of 5-Deoxypulchelloside I is limited.

However, research on the plant extracts from which it is isolated and on structurally similar

iridoid glycosides provides valuable insights into its potential therapeutic applications.

Antibacterial Activity
A study on iridoid glycosides isolated from the rhizomes of Eremostachys laciniata evaluated

the antibacterial activity of a closely related compound, pulchelloside I. Given the minor

structural difference, the findings for pulchelloside I suggest a potential antibacterial action for

5-Deoxypulchelloside I.

Table 1: Minimum Inhibitory Concentration (MIC) of Pulchelloside I

Bacterial Strain MIC (mg/mL)

Bacillus cereus 0.05

Escherichia coli (penicillin-resistant) 0.05

Proteus mirabilis 0.05

Staphylococcus aureus 0.05
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Data from Modaressi et al., 2008. The study evaluated pulchelloside I, a structurally analogous

compound to 5-Deoxypulchelloside I.[1]

Potential Anti-inflammatory and Anticancer Activities
While direct evidence is currently unavailable for 5-Deoxypulchelloside I, the broader class of

iridoid glycosides is known to possess anti-inflammatory and anticancer properties. These

effects are often attributed to the modulation of key signaling pathways.

3.2.1. Anti-inflammatory Mechanism of Iridoid Glycosides (Hypothetical for 5-
Deoxypulchelloside I)

Many iridoid glycosides exert their anti-inflammatory effects by inhibiting the NF-κB (nuclear

factor kappa-light-chain-enhancer of activated B cells) signaling pathway. NF-κB is a crucial

transcription factor that regulates the expression of pro-inflammatory cytokines and enzymes.

Diagram 1: Hypothetical Anti-inflammatory Signaling Pathway of 5-Deoxypulchelloside I
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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